Cas no 648916-73-8 (4-Hepten-3-one, 1-(3,4-dimethoxyphenyl)-7-(4-methoxyphenyl)-)

• Product Name: 4-Hepten-3-one, 1-(3,4-dimethoxyphenyl)-7-(4-methoxyphenyl)-
• CAS No: 648916-73-8
• MF: C₂₂H₂₆O₄
• MW: 354.439446926117
• CID: 412561
• PubChem ID: 71378035
• Update Time: 2025-04-19

4-Hepten-3-one, 1-(3,4-dimethoxyphenyl)-7-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Hepten-3-one, 1-(3,4-dimethoxyphenyl)-7-(4-methoxyphenyl)-
• 1-(3,4-dimethoxyphenyl)-7-(4-methoxyphenyl)hept-4-en-3-one
• DTXSID20800660
• 648916-73-8

• Inchi： 1S/C22H26O4/c1-24-20-13-9-17(10-14-20)6-4-5-7-19(23)12-8-18-11-15-21(25-2)22(16-18)26-3/h5,7,9-11,13-16H,4,6,8,12H2,1-3H3
• InChI Key： QMNGXRNIHMGDMC-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCC(C=CCCC1C=CC(=CC=1)OC)=O)OC

Computed Properties

• Exact Mass: 354.18318
• Monoisotopic Mass: 354.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76